Cas no 2135332-43-1 (1-((2-Aminoethyl)amino)-2-(4-butoxyphenoxy)ethan-1-OL)

• Product Name: 1-((2-Aminoethyl)amino)-2-(4-butoxyphenoxy)ethan-1-OL
• CAS No: 2135332-43-1
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• CID: 5039509
• Update Time: 2025-10-29

1-((2-Aminoethyl)amino)-2-(4-butoxyphenoxy)ethan-1-OL Chemical and Physical Properties

Names and Identifiers

• 1-((2-AMINOETHYL)AMINO)-2-(4-BUTOXYPHENOXY)ETHAN-1-OL
• 1-((2-Aminoethyl)amino)-2-(4-butoxyphenoxy)ethan-1-OL

• Inchi： 1S/C14H24N2O3/c1-2-3-10-18-12-4-6-13(7-5-12)19-11-14(17)16-9-8-15/h4-7,14,16-17H,2-3,8-11,15H2,1H3
• InChI Key： RVZVMYRXKQJCGH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCCCC)CC(NCCN)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 209
• XLogP3: 1.2
• Topological Polar Surface Area: 76.7

Additional information on 1-((2-Aminoethyl)amino)-2-(4-butoxyphenoxy)ethan-1-OL

Introduction to Compound with CAS No. 2135332-43-1 and Product Name: 1-((2-Aminoethyl)amino)-2-(4-butoxyphenoxy)ethan-1-OL

The compound identified by the CAS number 2135332-43-1 and the product name 1-((2-Aminoethyl)amino)-2-(4-butoxyphenoxy)ethan-1-OL represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups, including the (2-aminoethyl)amino and (4-butoxyphenoxy)ethan-1-ol moieties, suggests a multifaceted role in biochemical interactions, making it a subject of intense research interest.

Recent studies have highlighted the importance of structurally diverse compounds in the development of novel therapeutic agents. The presence of both amino and hydroxyl groups in the molecular framework of this compound allows for various chemical modifications, which can be exploited to enhance its pharmacological properties. Specifically, the (4-butoxyphenoxy)ethan-1-ol moiety introduces a hydrophobic interaction profile that could be beneficial in drug-receptor binding, while the (2-aminoethyl)amino group provides a site for further functionalization, enabling the design of derivatives with improved solubility and bioavailability.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential role in modulating biological pathways associated with inflammation and oxidative stress. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing body of evidence suggesting that compounds with similar structural motifs can serve as effective scaffolds for developing anti-inflammatory drugs.

The (4-butoxyphenoxy)ethan-1-ol moiety is particularly noteworthy for its ability to interact with biological targets through hydrophobic and hydrogen bonding interactions. This feature has been leveraged in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs), which are often challenging to modulate due to their lack of well-defined binding pockets. The structural flexibility provided by this moiety allows for fine-tuning of binding affinity and selectivity, making it an attractive component in drug discovery efforts.

Furthermore, the compound's solubility profile has been optimized through the introduction of polar functional groups, which is crucial for improving oral bioavailability. The balance between hydrophobic and hydrophilic regions in the molecule ensures efficient penetration into biological membranes while maintaining stability in physiological conditions. This characteristic is particularly important for drugs intended for systemic administration, as it enhances their distribution throughout the body.

Advanced computational methods have been employed to investigate the pharmacokinetic properties of this compound. Molecular dynamics simulations have revealed that the (2-aminoethyl)amino group facilitates rapid protonation at physiological pH, leading to increased stability and prolonged half-life. Additionally, quantum mechanical calculations have identified potential hydrogen bonding networks that could enhance binding affinity to biological targets. These insights have guided the optimization process toward developing more potent and selective derivatives.

The synthesis of this compound involves multi-step organic reactions, each carefully designed to introduce specific functional groups while maintaining overall molecular integrity. Modern synthetic techniques, such as catalytic asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been utilized to achieve high yields and enantiopurity. These advancements in synthetic methodology have not only streamlined the production process but also opened new avenues for structural diversification.

In conclusion, the compound with CAS No. 2135332-43-1 and product name 1-((2-Aminoethyl)amino)-2-(4-butoxyphenoxy)ethan-1-OL represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and therapeutic intervention.